2,4-dichloro-N-(2-methoxyethyl)benzenesulfonamide

• CAS No.: 321719-70-4
• Molecular Formula: C9H11Cl2NO3S
• Molecular Weight: 284.16g/mol
• IUPAC Name: 2,4-dichloro-N-(2-methoxyethyl)benzenesulfonamide
• InChI: InChI=1S/C9H11Cl2NO3S/c1-15-5-4-12-16(13,14)9-3-2-7(10)6-8(9)11/h2-3,6,12H,4-5H2,1H3
• InChI Key: AKUXMIXXWGOZME-UHFFFAOYSA-N
• SMILES: COCCNS(=O)(=O)C1=C(C=C(C=C1)Cl)Cl

Description

2,4-dichloro-N-(2-methoxyethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C9H11Cl2NO3S and its molecular weight is 284.16g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,4-Dichlorobenzenesulphonyl chloride (500 mg 2.1 mmol) and 2-methoxyethylamine (230 mg, 3.1 mmol) in n-butanol (10 ml) was heated at reflux for one hour. The volatiles were removed by evaporation and residue purified by chromatography eluting with hexane/ethyl acetate (50:50) to give the title compound. NMR: 3.04 (q, 21), 3.08 (s, 3H), 3.22 (t, 2H), 7.60 (dd, 31), 7.82 (d, 1H), 7.92 (d, 1H), 8.0 (s, 2H); m/z: 282 [M−H]−.